5-Iodo-1-methylpyrazole-3-carbaldehyde

• IUPAC Name: 5-iodo-1-methylpyrazole-3-carbaldehyde
• InChI: InChI=1S/C5H5IN2O/c1-8-5(6)2-4(3-9)7-8/h2-3H,1H3
• InChI Key: RGPRIZFGSZUXSI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C=O)I
• Molecular Formula: C5H5IN2O
• Molecular Weight: 236.01 g/mol

Description

5-Iodo-1-methylpyrazole-3-carbaldehyde is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a pyrazole derivative that contains an aldehyde group and an iodine atom at the 5th position of the pyrazole ring. The synthesis of this compound is complex, but it has been successfully achieved through various methods.

Scientific Research Applications

Synthesis and Chemical Reactions

5-Iodo-1-methylpyrazole-3-carbaldehyde serves as a key intermediate in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry for their diverse biological activities. For instance, the Friedländer condensation of 5-aminopyrazole-4-carbaldehydes with reactive α-methylene ketones, including derivatives of 5-Iodo-1-methylpyrazole-3-carbaldehyde, has been utilized to synthesize pyrazolo[3,4-b]pyridines. These compounds are synthesized in reactions catalyzed by basic catalysts such as potassium hydroxide or piperidine, highlighting the flexibility and utility of 5-Iodo-1-methylpyrazole-3-carbaldehyde in constructing complex heterocycles with potential biological and pharmaceutical applications (Jachak et al., 2005).

Antimicrobial and Antitumor Activities

Research on novel pyrazole derivatives, including those derived from 5-Iodo-1-methylpyrazole-3-carbaldehyde, demonstrates significant antimicrobial and antitumor activities. The synthesis of novel pyrazole derivatives using organophosphorus, stibine, and arsine reagents has shown promising results against human breast carcinoma (MCF7) and human hepatocellular carcinoma (HepG2) cell lines. This application underscores the importance of 5-Iodo-1-methylpyrazole-3-carbaldehyde in developing new therapeutic agents with potential anticancer properties (El-Sayed et al., 2016).

Halogen Bonding and Crystallography

In the realm of materials science and crystallography, 5-Iodo-1-methylpyrazole-3-carbaldehyde derivatives have been studied for their halogen bonding interactions. These interactions are critical in the design and development of new materials with desired physical and chemical properties. The exploration of 5-Iodo-1-arylpyrazoles, related to 5-Iodo-1-methylpyrazole-3-carbaldehyde, provides insights into the tuning of halogen bonding, which is essential for understanding the structural aspects of molecular assemblies and designing novel materials with specific functionalities (Dumitrescu et al., 2020).